Cas no 28400-14-8 (Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-,(3aR,4S,6E,10Z,11aR)-)

• Product Name: Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-,(3aR,4S,6E,10Z,11aR)-
• CAS No: 28400-14-8
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 270853
• PubChem ID: 5478095
• Update Time: 2025-04-19

Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-,(3aR,4S,6E,10Z,11aR)- Chemical and Physical Properties

Names and Identifiers

• (6E,10Z)-4-hydroxy-10-(hydroxymethyl)-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carbaldehyde
• Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-,(3aR,4S,6E,10
• Cyclodeca[b]furan-6-carboxaldehyde,2,3,3a,4,5,8,9,11a-octahydro-4-hydroxy-10-(hydroxymethyl)-3-methylene-2-oxo-,(3aR,4S,6E,10Z,11aR)-
• 4-hydroxy-10-(hydroxymethyl)-3-methylidene-2-oxo-2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-6-carbaldehyde
• AC1NUGSE
• AC1Q69LX
• NSC380768
• urospermal A
• Urospermal B
• UROSPERMAL I
• 28400-14-8
• DTXSID10420472
• NSC-380768
• AKOS040735143
• NCGC00385803-01
• MEGxp0_001678
• Urospermal

• Inchi： 1S/C15H18O5/c1-9-14-12(18)5-10(7-16)3-2-4-11(8-17)6-13(14)20-15(9)19/h3,6-7,12-14,17-18H,1-2,4-5,8H2/b10-3+,11-6-
• InChI Key： CVISOHZWXIVDFN-MPUMUABYSA-N
• SMILES： O1C(C(=C)C2C(CC(C=O)=CCCC(CO)=CC12)O)=O |c:9,t:15|

Computed Properties

• Exact Mass: 278.11544
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83
• LogP: 0.67300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones